Cas no 29839-67-6 (3,4-Furandiol,tetrahydro-2,2,5,5-tetramethyl- (7CI,8CI))

3,4-Furandiol,tetrahydro-2,2,5,5-tetramethyl- (7CI,8CI) structure
29839-67-6 structure
Product name:3,4-Furandiol,tetrahydro-2,2,5,5-tetramethyl- (7CI,8CI)
CAS No:29839-67-6
MF:C8H16O3
MW:160.21084
CID:268975
PubChem ID:34723

3,4-Furandiol,tetrahydro-2,2,5,5-tetramethyl- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • 3,4-Furandiol,tetrahydro-2,2,5,5-tetramethyl- (7CI,8CI)
    • 2,2,5,5-tetramethyloxolane-3,4-diol
    • 29839-67-6
    • 2,2,5,5-Tetramethyltetrahydro-3,4-furandiol
    • 3,4-FURANDIOL, TETRAHYDRO-2,2,5,5-TETRAMETHYL-
    • Inchi: InChI=1S/C8H16O3/c1-7(2)5(9)6(10)8(3,4)11-7/h5-6,9-10H,1-4H3
    • InChI Key: WVXOZBMNWUBMPZ-UHFFFAOYSA-N
    • SMILES: CC1(OC(C)(C)C(O)C1O)C

Computed Properties

  • Exact Mass: 160.109944
  • Monoisotopic Mass: 160.109944
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 49.7

Experimental Properties

  • Density: 1.064
  • Boiling Point: 239°Cat760mmHg
  • Flash Point: 98.3°C
  • Refractive Index: 1.468

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